Cas no 2241140-08-7 (8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE)

• Product Name: 8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE
• CAS No: 2241140-08-7
• MF: C₇H₁₄ClNO₃S
• MW: 227.708960056305
• CID: 6008662
• PubChem ID: 138006717
• Update Time: 2025-05-26

8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 8-imino-1,4-dioxa-8lambda6-thiaspiro[4.5]decan-8-one hydrochloride
• 8-imino-1,4-dioxa-8
• 8-Imino-1,4-dioxa-8l6-thiaspiro[4.5]decane 8-oxide hydrochloride
• Z3304512935
• 2241140-08-7
• starbld0039105
• EN300-6477534
• 8-imino-1,4-dioxa-8lambda6-thiaspiro[4.5]decane 8-oxide;hydrochloride
• E?-thiaspiro[4.5]decan-8-one hydrochloride
• 8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE

• Inchi： 1S/C7H13NO3S.ClH/c8-12(9)5-1-7(2-6-12)10-3-4-11-7;/h8H,1-6H2;1H
• InChI Key： JMLMQDTVRJUSMY-UHFFFAOYSA-N
• SMILES： N=S1(CCC2(OCCO2)CC1)=O.Cl

Computed Properties

• Exact Mass: 227.0382922g/mol
• Monoisotopic Mass: 227.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8Ų

Additional information on 8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE

Introduction to 8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE (CAS No: 2241140-08-7)

8-IMINO-1,4-DIOXA-8LAMBDA6-THIASPIRO[4.5]DECAN-8-ONE HYDROCHLORIDE, identified by its CAS number 2241140-08-7, is a compound of significant interest in the field of medicinal chemistry due to its unique structural features and potential biological activities. This spirocyclic structure, featuring a thiadiazole core linked to a decane backbone, positions it as a promising candidate for further investigation in drug discovery and development.

The compound's name highlights several key structural motifs that are of particular relevance to modern pharmaceutical research. The imino group introduces a reactive site that can participate in various chemical transformations, while the dioxa moiety suggests the presence of two oxygen atoms in close proximity, potentially influencing electronic and steric properties. The thiaspiro[4.5]decanone framework is particularly noteworthy, as spirocyclic compounds often exhibit enhanced binding affinity and metabolic stability compared to their acyclic counterparts.

Recent advancements in computational chemistry have enabled the systematic study of such complex molecular architectures. Molecular modeling studies on 8-imino-1,4-dioxa-8lambda6-thiaspiro[4.5]decan-8-one hydrochloride have revealed that its three-dimensional conformation is highly optimized for interactions with biological targets. The spirocyclic core provides rigidity, while the electron-deficient imino group serves as a hydrogen bond acceptor, facilitating stable binding to protein receptors.

In the context of drug discovery, the thiadiazole scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this motif into the thiaspiro[4.5]decanone backbone may enhance pharmacological efficacy while minimizing off-target effects. Preliminary in vitro assays have suggested that derivatives of this compound exhibit promising activity against certain resistant bacterial strains, making it a valuable scaffold for further optimization.

The hydrochloride salt form of this compound improves its solubility in aqueous media, which is a critical factor for pharmacokinetic considerations. Enhanced solubility can lead to better bioavailability and more effective drug delivery systems. Researchers are exploring various prodrug strategies to further improve the pharmacological profile of this compound, aiming to achieve targeted release and sustained action.

One of the most exciting aspects of this molecule is its potential as a kinase inhibitor. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is implicated in numerous diseases, particularly cancer. The unique spatial arrangement of functional groups in 8-imino-1,4-dioxa-8lambda6-thiaspiro[4.5]decan-8-one hydrochloride suggests that it may interact with specific kinase domains with high selectivity. Early experimental data indicates inhibitory activity against certain tyrosine kinases, which could open up new therapeutic avenues.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. Advances in transition metal-catalyzed reactions have made it possible to construct such complex frameworks more efficiently than ever before. Researchers are also exploring biocatalytic routes to improve sustainability and scalability in the production process.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify potential lead compounds like 8-imino-1,4-dioxa-8lambda6-thiaspiro[4.5]decan-8-one hydrochloride. These approaches leverage large databases of chemical structures and predictive models to accelerate the drug discovery pipeline. By integrating experimental data with computational insights, scientists can rapidly refine molecular structures for optimal biological activity.

The future directions for research on this compound include exploring its mechanism of action in detail and developing novel analogs with enhanced properties. Structure-based drug design techniques will be instrumental in this process, allowing researchers to make targeted modifications while maintaining desired pharmacological characteristics. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists are essential to fully realize the therapeutic potential of this molecule.

In conclusion,8-imino-1,4-dioxa-8lambda6-thiaspiro[4.5]decan-8-one hydrochloride (CAS No: 2241140-08-7) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further investigation in medicinal chemistry and drug development.